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Compound of Interest

Compound Name: Dimethylisopropylsilane
CAS No.: 18209-61-5
Cat. No.: B108420
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethylisopropylsilane, a member of the organosilane family, is a versatile compound with
growing importance in chemical synthesis and materials science. Its unique structural features,
particularly the silicon-hydrogen bond, render it a valuable reagent in hydrosilylation reactions,
as a reducing agent, and for the introduction of the silyl protecting group. A thorough
understanding of its physical properties is paramount for its effective and safe handling,
application in synthetic protocols, and for the characterization of reaction products. This guide
provides a comprehensive overview of the key physical and spectroscopic properties of
Dimethylisopropylsilane, grounded in established chemical principles and supported by
available data.

Molecular and Chemical Identity

Understanding the fundamental identifiers of a chemical substance is the first step in its
scientific evaluation.
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e Chemical Name: Dimethylisopropylsilane
e Synonym: dimethyl(1-methylethyl)silane[1]
o CAS Number: 18209-61-5[1]
e Molecular Formula: CsH14Si[1]
e Molecular Weight: 102.25 g/mol
e Chemical Structure:
Caption: Molecular structure of Dimethylisopropylsilane.

Core Physical Properties

The physical state and thermodynamic properties of Dimethylisopropylsilane are critical for
its storage, handling, and use in various applications.

Property Value Source(s)
Boiling Point 66-67 °C (at 760 mmHgQ)
Metting Point Not available (expected to be
very low)
Density 0.724 g/mL at 25 °C
Refractive Index (n20/D) 1.391
Vapor Pressure 163 mmHg at 25 °C [1]
Flash Point -30 °C (-22 °F) - closed cup

Expert Insights: The relatively low boiling point of Dimethylisopropylsilane indicates its
volatile nature. This property is advantageous in purification by distillation but also necessitates
careful handling in well-ventilated areas to avoid inhalation of vapors. The lack of a reported
melting point is common for volatile liquids that remain in the liquid phase well below 0 °C. Its
density, being less than that of water, is a key consideration in biphasic reaction systems. The
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flash point being significantly below room temperature highlights its high flammability, a critical
safety consideration.

Solubility Profile

The solubility of a reagent dictates the choice of solvent for a reaction, purification, and
analysis. Based on the principle of "like dissolves like," the non-polar to weakly polar nature of
Dimethylisopropylsilane governs its solubility.

Qualitative Solubility:

¢ Soluble in: Non-polar and weakly polar organic solvents such as aliphatic hydrocarbons
(e.g., hexane, heptane), aromatic hydrocarbons (e.g., toluene, benzene), ethers (e.g., diethyl
ether, tetrahydrofuran), and chlorinated hydrocarbons (e.g., dichloromethane, chloroform).[2]

« Insoluble in: Highly polar solvents, most notably water.[2] It is important to note that
Dimethylisopropylsilane will react with protic solvents like water and alcohols, especially in
the presence of a catalyst or at elevated temperatures, leading to decomposition rather than
simple dissolution.

Spectroscopic Signature

Spectroscopic data is indispensable for the identification and characterization of
Dimethylisopropylsilane. While a dedicated, published spectrum for this specific molecule is
not readily available, its expected spectral features can be accurately predicted based on the
characteristic absorptions and chemical shifts of its constituent functional groups.

Infrared (IR) Spectroscopy

The IR spectrum of Dimethylisopropylsilane is expected to be dominated by absorptions
corresponding to Si-H, C-H, and Si-C bond vibrations.

Expected Characteristic IR Absorptions:
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. Wavenumber .
Functional Group Intensity Notes
(cm™)
) A highly diagnostic
Si-H stretch 2100 - 2260 Strong _
peak for hydrosilanes.
Characteristic of the
C-H stretch (sp?) 2850 - 2960 Strong methyl and isopropyl
groups.
) Bending vibrations of
C-H bend (CHs) ~1385 and ~1465 Medium
the methyl groups.
Corresponds to the
Si-C stretch 600 - 800 Medium-Strong silicon-carbon bond

vibrations.

Expert Insights: The most prominent and telling feature in the IR spectrum of
Dimethylisopropylsilane will be the strong Si-H stretching band. The absence of significant
absorption in the O-H stretching region (around 3200-3600 cm™?) is a key indicator of the purity
of the compound and the absence of hydrolysis products.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the hydrogen and carbon framework of

the molecule.

The proton NMR spectrum of Dimethylisopropylsilane is expected to show distinct signals for
the different types of protons present.

Predicted *H NMR Chemical Shifts:
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Approximate

Proton . . . .
. Chemical Shift (8, Multiplicity Integration
Environment
ppm)

Si-H 35-45 Multiplet 1H
CH(CHs)2 0.8-1.2 Multiplet 1H

Si-CHs 0.0-0.2 Doublet 6H
CH(CH3)2 0.8-1.2 Doublet 6H

Expert Insights: The Si-H proton will appear as a multiplet due to coupling with the protons on
the adjacent methyl and isopropyl groups. The protons of the two methyl groups attached to the
silicon are chemically equivalent and will appear as a doublet due to coupling with the Si-H
proton. Similarly, the six protons of the two methyl groups of the isopropyl moiety are equivalent
and will appear as a doublet due to coupling with the methine proton. The methine proton of the
isopropyl group will be a multiplet due to coupling with the six methyl protons and the Si-H
proton.

The carbon-13 NMR spectrum will provide information on the carbon skeleton.

Predicted 3C NMR Chemical Shifts:

Carbon Environment Approximate Chemical Shift (8, ppm)
Si-CHs -5t05
CH(CHs3)2 15- 25
CH(CH3)2 15 - 25

Expert Insights: The silicon atom's electropositive nature causes the directly attached carbon
atoms to be shielded, resulting in upfield chemical shifts, potentially even negative values
relative to TMS. The two methyl carbons attached to silicon are equivalent, as are the two
methyl carbons of the isopropyl group. The methine carbon of the isopropyl group will have a

distinct chemical shift.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108420?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols for Property Determination

The following are generalized, yet detailed, protocols for the experimental determination of the
key physical properties of Dimethylisopropylsilane. These methods are standard in organic
chemistry laboratories and can be adapted for this specific compound, keeping its volatility and
flammability in mind.

Determination of Boiling Point (Distillation Method)

E\ssemble simple distillation appdra&uaﬂ@harge flask with Dimethylisopropylsilane and boiling chipa—b[ﬂeat gemly]—b@ecord temperature at steady dislillatio:D—b[Correcl for atmospheric pressurej

Click to download full resolution via product page
Caption: Workflow for boiling point determination.
Methodology:

o Apparatus Setup: Assemble a simple distillation apparatus using a round-bottom flask, a
distillation head with a thermometer, a condenser, and a receiving flask. Ensure all
glassware is dry.

o Sample Preparation: Add a small volume (e.g., 5-10 mL) of Dimethylisopropylsilane to the
distillation flask along with a few boiling chips or a magnetic stir bar to ensure smooth boiling.

¢ Heating: Gently heat the distillation flask using a heating mantle.

o Temperature Reading: Observe the temperature on the thermometer. The boiling point is the
temperature at which the vapor and liquid are in equilibrium, characterized by a steady
condensation of the liquid on the thermometer bulb and a constant temperature reading.

o Pressure Correction: Record the atmospheric pressure. If it deviates significantly from 760
mmHg, a correction to the observed boiling point may be necessary.

Determination of Density
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[Weigh a clean, dry pycnume(eD—PGill with Dimeth ylisopropylsi! at a known temp )—P@eigh the filled pycnume[eHe(ermine the volume of the pycnometeHalcula(e density (mass/volumeD

Click to download full resolution via product page
Caption: Workflow for density determination.
Methodology:

o Mass of Empty Pycnometer: Accurately weigh a clean and dry pycnometer (a small glass
flask of a specific volume) on an analytical balance.

« Filling the Pycnometer: Fill the pycnometer with Dimethylisopropylsilane, ensuring there
are no air bubbles. The measurement should be performed at a constant, known
temperature (e.g., 25 °C) using a water bath.

o Mass of Filled Pycnometer: Weigh the filled pycnometer.

o Volume Determination: The volume of the pycnometer can be determined by repeating the
procedure with a liquid of known density, such as deionized water.

o Calculation: The density is calculated by dividing the mass of the Dimethylisopropylsilane
(mass of filled pycnometer - mass of empty pycnometer) by the volume of the pycnometer.

Determination of Refractive Index

[Canbrace the refracmmeteHlace a drop of Dimethylisopropylsilane on the prisrrHlose the prism and adjust the light source)—>@ring the dividing line into focua—PG{ead the refractive index from the scala

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. Dimethylisopropylsilane | 18209-61-5 [chemnet.com]
e 2. sanfanchem.com [sanfanchem.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Dimethylisopropylsilane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b108420/docs#an-in-depth-technical-guide-to-the-
physical-properties-of-dimethylisopropylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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